Cas no 332103-25-0 (1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione)
332103-25-0 structure
Product name:1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione
1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione
- HMS2283J23
-
- MDL： MFCD20502994
- Inchi： InChI=1S/C16H13FO3/c1-10-5-6-14(18)13(7-10)16(20)9-15(19)11-3-2-4-12(17)8-11/h2-8,18H,9H2,1H3
- InChI Key： WDTPYUPMJGKEMJ-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C=C1)O)C(=O)CC(=O)C2=CC(=CC=C2)F
Computed Properties
- Exact Mass: 272.08500
- Monoisotopic Mass: 272.08487243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.261
- Boiling Point: 442.9°C at 760 mmHg
- Flash Point: 221.7°C
- Refractive Index: 1.587
- PSA: 54.37000
- LogP: 3.29540
1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione Security Information
1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A295495-1g |
1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione |
332103-25-0 | 98% | 1g |
$124.0 | 2025-02-19 | |
| 1PlusChem | 1P00C68X-1g |
1-(3-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione |
332103-25-0 | 95% | 1g |
$61.00 | 2025-02-25 | |
| abcr | AB219938-1 g |
1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-1,3-propanedione, 95%; . |
332103-25-0 | 95% | 1g |
€128.10 | 2023-03-01 | |
| abcr | AB219938-1g |
1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-1,3-propanedione, 95%; . |
332103-25-0 | 95% | 1g |
€137.20 | 2024-04-15 | |
| A2B Chem LLC | AF67169-1g |
1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione |
332103-25-0 | 95% | 1g |
$61.00 | 2024-04-20 |
1-(3-Fluorophenyl)-3-(2-hydroxy-5-methylphenyl)propane-1,3-dione Related Literature
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Debaditya Choudhury,William T. Ramsay,Robert Kiss,Nicholas A. Willoughby,Lynn Paterson,Ajoy K. Kar Lab Chip, 2012,12, 948-953
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Padma Bukya,Zhong-Wen Liu,Kamaraju Seetha Rama Rao,David Raju Burri New J. Chem., 2019,43, 11871-11875
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Hidemasa Hikawa,Hirokazu Imamura,Shoko Kikkawa,Isao Azumaya Green Chem., 2018,20, 3044-3049
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Gary Gorbet,Borries Demeler Analyst, 2017,142, 206-217
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Jifu Mao,Mahmoud Rouabhia,Saïd Elkoun RSC Adv., 2021,11, 16996-17006
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Marc A. Little,Malcolm A. Halcrow,Michaele J. Hardie Chem. Commun., 2013,49, 1512-1514
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Qiurong Shi,Younghwan Cha,Yang Song,Jung-In Lee,Chengzhou Zhu,Xiaoyu Li,Min-Kyu Song,Dan Du,Yuehe Lin Nanoscale, 2016,8, 15414-15447
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Eduardo Ribeiro deAzevedo,Tito José Bonagamba,Aldo Eloizo Job,Eduardo René Pérez González Green Chem., 2011,13, 2146-2153
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